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Compound of Interest

Compound Name: NCGC 607

Cat. No.: B609496 Get Quote

Essential Safety and Handling Guide for NCGC
607
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of the novel research compound NCGC 607.

This document provides crucial safety and logistical information for the handling of NCGC 607
(CAS 1462267-07-7), a small-molecule noninhibitory chaperone of glucocerebrosidase. Given

its status as a research chemical, a complete hazard profile is not yet publicly available.

Therefore, it is imperative to treat this compound as potentially hazardous and to adhere to

strict laboratory safety protocols.

Immediate Safety Recommendations
All personnel must review and understand this guide and the available Safety Data Sheet

(SDS) information before handling NCGC 607. The compound is supplied as a crystalline solid

and should be handled with caution in a controlled laboratory environment.[1]

Personal Protective Equipment (PPE)
A comprehensive assessment of laboratory hazards should be conducted to ensure the

appropriate level of protection. The following PPE is mandatory when handling NCGC 607:
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Eye and Face Protection: Chemical safety goggles or a face shield must be worn to protect

against splashes and airborne particles.

Hand Protection: Chemically resistant gloves (e.g., nitrile) are required. Gloves should be

inspected before use and changed frequently, especially after direct contact with the

compound.

Body Protection: A laboratory coat is essential to prevent skin contamination. For procedures

with a higher risk of exposure, additional protective clothing may be necessary.

Respiratory Protection: While not explicitly mandated by available information, a respirator

may be required depending on the specifics of the experimental procedure and the potential

for aerosolization. Consult your institution's environmental health and safety department for

guidance.

Operational and Disposal Plans
Adherence to these procedural steps is critical for ensuring personnel safety and minimizing

environmental contamination.

Handling and Storage
NCGC 607 is a crystalline solid and should be stored at -20°C for long-term stability.[1] All

handling of the solid compound should occur in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.

Experimental Protocols:

When preparing solutions, NCGC 607 is soluble in organic solvents such as DMSO and

dimethylformamide (DMF).[1] It is sparingly soluble in aqueous buffers.[1] To prepare an

aqueous solution, first dissolve the compound in DMF and then dilute with the aqueous buffer

of choice.[1] Aqueous solutions are not recommended for storage for more than one day.[1]

Disposal Plan
All waste containing NCGC 607, including unused compound, contaminated consumables

(e.g., pipette tips, gloves), and solutions, must be disposed of as hazardous chemical waste.
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Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of

this chemical down the drain or in regular trash.

Quantitative Data Summary
The following table summarizes key quantitative information for NCGC 607.

Property Value Source

CAS Number 1462267-07-7 [1]

Molecular Formula C₂₄H₂₂IN₃O₄ [1]

Molecular Weight 543.4 g/mol [1]

Physical Form Crystalline solid [1]

Purity ≥98% [1]

Storage Temperature -20°C [1]

Stability ≥4 years at -20°C [1]

Solubility in DMSO ~25 mg/mL [1]

Solubility in DMF ~30 mg/mL [1]

Solubility in 1:3 DMF:PBS (pH

7.2)
~0.25 mg/mL [1]

Visual Workflow for Safe Handling
The following diagram outlines the essential workflow for the safe handling and disposal of

NCGC 607.
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Don Appropriate PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Step 1 Work in a
Chemical Fume Hood

Step 2 Weigh Solid CompoundStep 3 Dissolve in Appropriate
Solvent (e.g., DMSO, DMF)

Step 4 Perform ExperimentStep 5 Decontaminate Glassware
and Work Surfaces

Step 6
Collect All Waste:

- Unused Compound
- Contaminated PPE

- Solutions

Step 7 Dispose as Hazardous
Chemical Waste

Step 8

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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